Cas no 2138240-09-0 (4-Bromo-3-[(dipropylamino)methyl]benzoic acid)

• Product Name: 4-Bromo-3-[(dipropylamino)methyl]benzoic acid
• CAS No: 2138240-09-0
• MF: C₁₄H₂₀BrNO₂
• MW: 314.218103408813
• CID: 5877153
• PubChem ID: 165452109
• Update Time: 2025-06-11

4-Bromo-3-[(dipropylamino)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2138240-09-0
• 4-bromo-3-[(dipropylamino)methyl]benzoic acid
• EN300-738008
• 4-Bromo-3-[(dipropylamino)methyl]benzoic acid

• Inchi： 1S/C14H20BrNO2/c1-3-7-16(8-4-2)10-12-9-11(14(17)18)5-6-13(12)15/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,17,18)
• InChI Key： LMNAWKFMMWQDIT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1CN(CCC)CCC

Computed Properties

• Exact Mass: 313.06774g/mol
• Monoisotopic Mass: 313.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-Bromo-3-[(dipropylamino)methyl]benzoic acid

Introduction to 4-Bromo-3-[(dipropylamino)methyl]benzoic acid (CAS No. 2138240-09-0)

4-Bromo-3-[(dipropylamino)methyl]benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138240-09-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its bromine substituent at the 4-position and a dipropylamino side chain at the 3-position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The presence of the bromine atom in the aromatic ring enhances the electrophilicity of the molecule, making it more reactive in various chemical transformations. This property is particularly valuable in synthetic organic chemistry, where such reactivity can be leveraged to introduce additional functional groups or to participate in cross-coupling reactions. The dipropylamino group, on the other hand, contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. 4-Bromo-3-[(dipropylamino)methyl]benzoic acid has emerged as a compound of interest due to its potential pharmacological activity. Preliminary studies have suggested that this molecule may exhibit properties relevant to inflammation modulation, neuroprotection, and even oncology. These potential applications stem from its ability to interact with various biological targets, including enzymes and receptors involved in these pathways.

The benzoic acid core is a well-documented pharmacophore in medicinal chemistry, with numerous drugs on the market derived from this scaffold. The introduction of halogen atoms, such as bromine, into aromatic rings is a common strategy to enhance binding affinity and metabolic stability. In the case of 4-Bromo-3-[(dipropylamino)methyl]benzoic acid, the bromine atom at the 4-position may facilitate interactions with specific binding sites on biological targets, thereby modulating their activity.

The dipropylamino side chain further influences the pharmacokinetic profile of the compound. This bulky amine group can enhance solubility in aqueous environments while also potentially contributing to blood-brain barrier penetration. Such characteristics are highly desirable in drug design, as they can improve both oral bioavailability and tissue distribution.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-Bromo-3-[(dipropylamino)methyl]benzoic acid for potential therapeutic activity. Molecular docking studies have been employed to predict how this molecule might interact with various protein targets. These simulations have suggested that it could bind to enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its structure may allow it to interact with receptors implicated in neurological disorders.

In vitro studies have begun to explore the pharmacological effects of 4-Bromo-3-[(dipropylamino)methyl]benzoic acid. Initial results indicate that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating neurodegenerative diseases. These findings are particularly exciting given the high unmet medical needs associated with these conditions.

The synthesis of 4-Bromo-3-[(dipropylamino)methyl]benzoic acid represents a significant achievement in organic chemistry. The synthetic route involves multiple steps, including bromination of a precursor benzoic acid derivative followed by nucleophilic substitution with dipropyldiamine. This process highlights the compound's complexity and the expertise required to produce it on an industrial scale.

Quality control and analytical methods are crucial for ensuring the purity and consistency of 4-Bromo-3-[(dipropylamino)methyl]benzoic acid. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify its chemical structure and identify any impurities. These rigorous analytical standards are essential for advancing preclinical and clinical studies.

The future prospects for 4-Bromo-3-[(dipropylamino)methyl]benzoic acid are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into a viable therapeutic agent. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, 4-Bromo-3-[(dipropylamino)methyl]benzoic acid (CAS No. 2138240-09-0) is a structurally unique compound with significant potential in pharmaceutical applications. Its combination of a brominated aromatic ring and an amine side chain makes it an attractive candidate for drug discovery efforts targeting inflammation, neurodegeneration, and other critical health issues. With continued research and development, this compound is poised to make meaningful contributions to medicine.